Cas no 1260872-06-7 (5-bromo-2-(pyrrolidin-3-yl)phenol)

• Product Name: 5-bromo-2-(pyrrolidin-3-yl)phenol
• CAS No: 1260872-06-7
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6460660
• PubChem ID: 77926029
• Update Time: 2025-06-07

5-bromo-2-(pyrrolidin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(pyrrolidin-3-yl)phenol
• EN300-1910851
• 1260872-06-7

• Inchi： 1S/C10H12BrNO/c11-8-1-2-9(10(13)5-8)7-3-4-12-6-7/h1-2,5,7,12-13H,3-4,6H2
• InChI Key： UHSIWKWQLHEJAQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)C1CNCC1

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Additional information on 5-bromo-2-(pyrrolidin-3-yl)phenol

Introduction to 5-bromo-2-(pyrrolidin-3-yl)phenol (CAS No. 1260872-06-7)

5-bromo-2-(pyrrolidin-3-yl)phenol, with the CAS number 1260872-06-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by a brominated phenol moiety and a pyrrolidine ring, which together confer unique chemical and biological properties. The structure of 5-bromo-2-(pyrrolidin-3-yl)phenol is particularly intriguing, as it combines the reactivity of the phenolic hydroxyl group with the flexibility and hydrogen-bonding capabilities of the pyrrolidine ring.

The synthesis of 5-bromo-2-(pyrrolidin-3-yl)phenol typically involves a multi-step process, starting with the bromination of a substituted phenol followed by the introduction of the pyrrolidine moiety. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduces reaction time and waste generation, making it more suitable for large-scale production.

In terms of its physical and chemical properties, 5-bromo-2-(pyrrolidin-3-yl)phenol is a white crystalline solid with a melting point ranging from 145 to 147°C. It is moderately soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it amenable to various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for its characterization and quality control.

The biological activity of 5-bromo-2-(pyrrolidin-3-yl)phenol has been extensively studied, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its ability to modulate specific protein-protein interactions (PPIs) involved in various disease pathways. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that 5-bromo-2-(pyrrolidin-3-yl)phenol exhibits potent inhibitory activity against the interaction between the p53 tumor suppressor protein and its negative regulator, MDM2. This finding suggests that the compound could be a promising lead for the development of novel anticancer drugs targeting p53-MDM2 interactions.

Beyond its potential as an anticancer agent, 5-bromo-2-(pyrrolidin-3-yl)phenol has also shown promise in other therapeutic areas. For example, research conducted at the University of California, San Francisco, revealed that this compound can effectively inhibit the activity of certain enzymes involved in neurodegenerative diseases such as Alzheimer's disease. Specifically, it was found to inhibit β-secretase (BACE1), an enzyme responsible for producing amyloid-beta peptides, which are implicated in Alzheimer's pathology.

The pharmacokinetic properties of 5-bromo-2-(pyrrolidin-3-yl)phenol have also been investigated to assess its suitability for drug development. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for ensuring effective drug delivery and sustained therapeutic effects. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 5-bromo-2-(pyrrolidin-3-yl)phenol (CAS No. 1260872-06-7) is a versatile compound with promising applications in pharmaceutical research and development. Its unique chemical structure and biological activities make it an attractive candidate for further investigation as a potential therapeutic agent. Ongoing research continues to explore its full potential, with a focus on optimizing its properties for clinical use and addressing unmet medical needs.